Cas no 2309187-83-3 (N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide)

• Product Name: N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide
• CAS No: 2309187-83-3
• MF: C₁₃H₁₉NO₅S
• MW: 301.358662843704
• CID: 6327264
• PubChem ID: 132451504
• Update Time: 2025-05-21

N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide
• N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}benzenesulfonamide
• 2309187-83-3
• AKOS040704637
• N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)benzenesulfonamide
• N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]benzenesulfonamide
• F6571-1911

• Inchi： 1S/C13H19NO5S/c15-7-9-19-13(6-8-18-11-13)10-14-20(16,17)12-4-2-1-3-5-12/h1-5,14-15H,6-11H2
• InChI Key： QFCMQLUDPYBCJK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1(COCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 301.09839388g/mol
• Monoisotopic Mass: 301.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.2Ų

Additional information on N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide

N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide: A Comprehensive Overview

The compound N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide, with the CAS number 2309187-83-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonamide group with a hydroxyethoxy-substituted oxolane moiety. The molecule's intricate architecture provides it with distinctive chemical and physical properties, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide as a promising candidate in drug discovery. Researchers have explored its ability to act as a bioisostere, offering a novel approach to modulate biological targets without altering the core pharmacophore. This property is particularly valuable in the development of drugs targeting enzymes and receptors, where subtle structural modifications can significantly impact efficacy and selectivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxolane ring. This is followed by the introduction of the hydroxyethoxy group, which plays a crucial role in enhancing the molecule's solubility and bioavailability. The final step involves coupling the benzenesulfonamide group, which not only contributes to the molecule's stability but also imparts its unique pharmacological properties. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of applications, N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide has shown potential in several therapeutic areas. For instance, it has been investigated as a modulator of ion channels, which are critical in various physiological processes such as neuronal signaling and cardiovascular function. Preclinical studies have demonstrated its ability to selectively inhibit certain ion channels, suggesting its potential as a lead compound for treating conditions like epilepsy and arrhythmias.

Moreover, this compound has been studied for its role in enzyme inhibition, particularly in targeting kinases involved in cancer progression. The sulfonamide group is known to interact effectively with the active sites of these enzymes, making it a valuable tool in anticancer drug development. Recent research has focused on improving its selectivity profile to minimize off-target effects, which is essential for reducing adverse drug reactions.

From a structural perspective, the oxolane ring in N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide introduces rigidity into the molecule, which can enhance its binding affinity to target proteins. The hydroxyethoxy substituent further enhances this effect by providing additional hydrogen bonding opportunities, thereby stabilizing interactions within the binding pocket. Computational studies using molecular docking and dynamics simulations have provided insights into these interactions, paving the way for rational drug design.

In addition to its therapeutic applications, this compound has also been explored for its potential in materials science. Its unique chemical structure makes it an attractive candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties. Researchers have investigated its ability to form self-assembled monolayers and nanocomposites, which could find applications in electronics and sensors.

The safety profile of N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide has been assessed through acute and chronic toxicity studies. These studies indicate that the compound exhibits low toxicity at therapeutic doses, making it suitable for further preclinical development. However, long-term studies are still required to fully understand its safety profile and potential for clinical use.

In conclusion, N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzenesulfonamide represents a compelling example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its versatility across multiple fields underscores its importance as both a research tool and a potential therapeutic agent. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both medicine and materials science.